(4-Amino-2-fluorophenyl)dimethylamine hydrochloride

• IUPAC Name: 2-fluoro-1-N,1-N-dimethylbenzene-1,4-diamine;hydrochloride
• InChI: InChI=1S/C8H11FN2.ClH/c1-11(2)8-4-3-6(10)5-7(8)9;/h3-5H,10H2,1-2H3;1H
• InChI Key: LZJRNZUGYJWJIW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)N)F.Cl
• Molecular Formula: C8H12ClFN2
• Molecular Weight: 190.64 g/mol

Description

“(4-Amino-2-fluorophenyl)dimethylamine hydrochloride” is a chemical compound with the CAS Number: 2689-34-1. It has a molecular weight of 190.65. The IUPAC name for this compound is 2-fluoro-N~1~,N~1~-dimethyl-1,4-benzenediamine hydrochloride.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H11FN2.ClH/c1-11(2)8-4-3-6(10)5-7(8)9;/h3-5H,10H2,1-2H3;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature.

Scientific Research Applications

Analytical Methods in Toxicology

The use of (4-Amino-2-fluorophenyl)dimethylamine hydrochloride and related compounds is crucial in toxicological studies, particularly in understanding the metabolism and identification of urinary metabolites in test subjects. For instance, research on the metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats revealed several metabolites, demonstrating the compound's metabolic pathways and potential toxicological implications (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002). Similarly, studies on carcinogenic agents like 3:2′-dimethyl-4-aminobiphenyl hydrochloride highlighted its unsuitability due to lack of carcinogenic effects, suggesting a need to explore alternative compounds for such purposes (Higgins, Grossi, Conte, & Rousselot, 1968).

Carcinogenicity Studies

Compounds related to this compound have been extensively studied for their carcinogenic properties. Research has shown that some derivatives, like 4-acetylaminobiphenyl, induce adenocarcinomas in test subjects, providing insight into their carcinogenic potential and the need for careful evaluation when considering their applications (Miller, Sandin, Miller, & Rusch, 1956).

Neuropharmacological Applications

Certain derivatives, such as 4-[18F]Fluoro-L-m-tyrosine, have been synthesized for probing presynaptic dopaminergic function, showing potential in neuropharmacological research for understanding brain function and disorders related to dopaminergic mechanisms (Melega, Perlmutter, Luxen, Nissenson, Grafton, Huang, Phelps, & Barrio, 1989).

Metabolic and Pharmacokinetic Studies

Studies on compounds like diltiazem have shed light on their effects on coronary blood flow and regional myocardial blood flow, contributing valuable data to the understanding of their pharmacokinetic properties and potential therapeutic applications (Saito, Haraoka, Hirano, Ueda, & Fujimoto, 1977).

Safety and Hazards

For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) for "(4-Amino-2-fluorophenyl)dimethylamine hydrochloride". The MSDS will provide comprehensive information about handling, storage, and disposal, as well as hazards associated with this compound.